N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C17H13Cl2FN2O2
• Molecular Weight: 367.2 g/mol
• IUPAC Name: N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H13Cl2FN2O2/c18-11-1-4-13(5-2-11)22-9-10(7-16(22)23)17(24)21-15-6-3-12(19)8-14(15)20/h1-6,8,10H,7,9H2,(H,21,24)
• InChI Key: PFDOMQXSESGAFD-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NC3=C(C=C(C=C3)Cl)F

Description

N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme called gamma-aminobutyric acid (GABA) transaminase. This enzyme is responsible for the breakdown of GABA, which is a neurotransmitter that plays a crucial role in regulating brain activity. CPP-115 has shown promise in preclinical studies for the treatment of several neurological and psychiatric disorders, including epilepsy, addiction, and anxiety.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide works by inhibiting the activity of GABA transaminase, which leads to increased levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a critical role in regulating brain activity. By increasing GABA levels, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide can reduce excessive neuronal activity, which is associated with several neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have several biochemical and physiological effects in preclinical models. In addition to increasing GABA levels, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to increase the expression of GABA receptors in the brain, which can enhance the inhibitory effects of GABA. N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has also been shown to increase the levels of other neurotransmitters, such as dopamine and serotonin, which are involved in regulating mood and behavior.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide is its selectivity for GABA transaminase, which minimizes off-target effects. Additionally, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have good pharmacokinetic properties, which make it suitable for oral administration. However, one limitation of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide is its limited solubility in water, which can make it challenging to formulate for in vivo studies.

Future Directions

There are several potential future directions for the study of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is the use of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide in the treatment of epilepsy, as it has shown promising results in preclinical models. Additionally, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide may have potential applications in the treatment of addiction and anxiety, although further studies are needed to confirm these effects. Another area of interest is the development of new analogs of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide with improved pharmacokinetic properties and selectivity for GABA transaminase. Overall, the study of N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has the potential to lead to the development of new treatments for several neurological and psychiatric disorders.

Synthesis Methods

N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis method involves the use of reagents such as 4-chloro-2-fluoroaniline, 4-chlorobenzoyl chloride, and pyrrolidin-3-one. The reaction steps include the formation of intermediates, which are then subjected to further reactions to form the final product. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been extensively studied in preclinical models for its potential therapeutic applications. In animal models of epilepsy, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to increase GABA levels in the brain, leading to reduced seizure activity. N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models of cocaine and methamphetamine addiction. Additionally, N-(4-chloro-2-fluorophenyl)-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have anxiolytic effects in animal models of anxiety.